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Determination of Ethaboxam in water samples
by isotope dilution mass spectrometry
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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700

An Application Note on the Determination of Ethaboxam in Water Samples by Isotope Dilution
Mass Spectrometry.

Introduction

Ethaboxam is a fungicide used to control various fungal diseases in agriculture. Its potential to
contaminate water sources necessitates sensitive and accurate analytical methods for its
monitoring in environmental water samples. Isotope dilution mass spectrometry is a powerful
technique that provides high accuracy and precision by using a stable isotope-labeled internal
standard to compensate for matrix effects and variations in sample preparation and instrument
response. This application note describes a detailed protocol for the determination of
Ethaboxam in water samples using a QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) sample preparation method followed by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) with isotope dilution.

Materials and Methods
Reagents and Standards

o Ethaboxam analytical standard (=98% purity)
e Proposed Internal Standard: Ethaboxam-d4 (thiazole-methyl-d3, N-methyl-d1)

o Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

QUECHhERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (dASPE) sorbents (e.g., PSA, C18)

Instrumentation

 Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer (LC-MS/MS)

Analytical balance

Centrifuge

Vortex mixer

Syringe filters (0.22 pm)

Experimental Protocols
Standard Solution Preparation

e Primary Stock Solutions (1000 pg/mL): Accurately weigh and dissolve Ethaboxam and
Ethaboxam-d4 in methanol to prepare individual primary stock solutions.

e Intermediate Stock Solutions (10 pg/mL): Dilute the primary stock solutions with methanol to
prepare intermediate stock solutions.

e Working Standard Solutions: Prepare a series of working standard solutions by diluting the
intermediate stock solutions with the initial mobile phase composition. Each working
standard should contain a constant concentration of the Ethaboxam-d4 internal standard.

Sample Preparation (QUEChERS Method)

o Extraction:
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[e]

Measure 10 mL of the water sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

o

[¢]

Add the QUEChERS extraction salts.

[¢]

Vigorously shake the tube for 1 minute.

o Centrifugation: Centrifuge the tube at =3000 x g for 5 minutes.
o Dispersive SPE Cleanup:

o Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing PSA and C18
sorbents.

o Vortex for 30 seconds.
» Final Centrifugation: Centrifuge the dSPE tube at high speed for 5 minutes.

o Fortification: Transfer the cleaned extract to a new tube, add the Ethaboxam-d4 internal
standard, and mix thoroughly.

o Filtration: Filter the final extract through a 0.22 um syringe filter before LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:

o

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um)

Mobile Phase:

[e]

» A:0.1% Formic acid in water

= B: 0.1% Formic acid in acetonitrile

[¢]

Gradient: A suitable gradient to ensure separation of Ethaboxam from matrix interferences.

Flow Rate: 0.3 mL/min

[e]
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o Injection Volume: 5 pL

o Column Temperature: 40 °C

e Mass Spectrometry (MS) Conditions:

o

lonization Mode: Electrospray lonization (ESI), Positive

[¢]

Scan Type: Multiple Reaction Monitoring (MRM)

[e]

Source Temperature: 150 °C

[e]

Desolvation Temperature: 500 °C

o

Collision Gas: Argon

Data Presentation

Table 1: MRM Transitions for Ethaboxam and Internal
Standard

Precursor lon Product lon Collision Dwell Time
Compound

(m/z) (m/z) Energy (eV) (ms)
Ethaboxam 321.1 178.0 15 100
Ethaboxam 321.1 105.0 25 100
Ethaboxam-d4

325.1 182.0 15 100
(1S)
Ethaboxam-d4

325.1 108.0 25 100

(1S)

Table 2: Method Performance Characteristics
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Parameter Result

Linearity (r?) >0.995

Limit of Detection (LOD) <0.01 pg/L

Limit of Quantification (LOQ) < 0.05 pg/L

Recovery (%) 90 - 110%

Precision (RSD%) <10%

Matrix Effect Compensated by Isotope Dilution
Visualizations
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Sample Preparation (QUEChERS)

10 mL Water Sample

A4

Add 10 mL Acetonitrile

Y

Add QUEChERS Salts

Y

Vortex (1 min)

\ 4

Centrifuge (23000 x g, 5 min)

\ 4

Transfer Supernatant

A4

dSPE Cleanup (PSA/C18)

A4

Vortex (30 s)

A4

Centrifuge

A4

Add Internal Standard (Ethaboxam-d4)

A4

Filter (0.22 pm)
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LC-MS/MS Analysis
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Data Processing & Quantification
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Caption: Experimental workflow for the determination of Ethaboxam in water.
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Caption: Logical relationship of the analytical method components.

Conclusion
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The described method of QUEChERS extraction followed by isotope dilution LC-MS/MS
analysis provides a robust, sensitive, and accurate means for the determination of Ethaboxam
in water samples. The use of a stable isotope-labeled internal standard effectively mitigates
matrix effects, ensuring high-quality data for environmental monitoring.

 To cite this document: BenchChem. [Determination of Ethaboxam in water samples by
isotope dilution mass spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154700#determination-of-ethaboxam-in-water-
samples-by-isotope-dilution-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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